Cas no 1893208-60-0 (3,3-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid)

• Product Name: 3,3-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid
• CAS No: 1893208-60-0
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 6118286
• PubChem ID: 116838332
• Update Time: 2025-06-08

3,3-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid
• 1893208-60-0
• EN300-1970143

• Inchi： 1S/C10H9F3O3/c1-16-8-3-2-6(11)4-7(8)10(12,13)5-9(14)15/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： RRCYKXKDOWENCX-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=C(C=CC=1OC)F)F

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3,3-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid

Recent Advances in the Study of 3,3-Difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic Acid (CAS: 1893208-60-0)

3,3-Difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid (CAS: 1893208-60-0) is a fluorinated phenylpropanoic acid derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoro and methoxy substituents, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and bioactive small molecules. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a compound of interest for researchers in drug discovery and development.

The synthesis of 3,3-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid has been optimized to improve yield and purity, with recent methodologies emphasizing green chemistry principles. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts to achieve high enantioselectivity, which is critical for its biological activity. The compound's stability under physiological conditions and its pharmacokinetic profile have also been investigated, revealing favorable absorption and distribution properties in preclinical models.

In terms of biological activity, 3,3-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid has demonstrated inhibitory effects on specific enzymes involved in inflammatory pathways. A recent in vitro study highlighted its potent inhibition of cyclooxygenase-2 (COX-2), with an IC50 value significantly lower than that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This finding suggests its potential as a lead compound for developing new anti-inflammatory agents with reduced side effects. Additionally, molecular docking studies have provided insights into its binding interactions with COX-2, further validating its mechanism of action.

Beyond its anti-inflammatory properties, this compound has also been explored for its role in oncology. Preliminary data from a 2024 study indicated that 3,3-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid could modulate the activity of certain kinases implicated in cancer cell proliferation. Specifically, it showed selective inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in many malignancies. These findings underscore its potential as a multitargeted therapeutic agent, though further in vivo studies are needed to confirm its efficacy and safety.

The structural features of 3,3-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid, including its fluorine atoms and methoxy group, contribute to its unique electronic and steric properties. Computational studies have revealed that these features enhance its binding affinity to target proteins while improving metabolic stability. Researchers are now exploring derivatives of this compound to optimize its pharmacological profile, with a focus on enhancing selectivity and reducing off-target effects.

In conclusion, 3,3-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid (CAS: 1893208-60-0) represents a promising scaffold in medicinal chemistry, with applications spanning anti-inflammatory and anticancer therapies. Recent advancements in its synthesis and mechanistic understanding have paved the way for further development. Future research should prioritize in vivo validation and translational studies to fully realize its therapeutic potential.